![molecular formula C12H15NO4 B6635998 2-(N-benzyl-2-methoxyacetamido)acetic acid](/img/structure/B6635998.png)
2-(N-benzyl-2-methoxyacetamido)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(N-benzyl-2-methoxyacetamido)acetic acid, also known as BMAA, is a non-proteinogenic amino acid that has been identified in various species of cyanobacteria, which are commonly found in freshwater and marine environments. BMAA has been the subject of extensive scientific research due to its potential role in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Mechanism of Action
The exact mechanism by which 2-(N-benzyl-2-methoxyacetamido)acetic acid induces neurodegeneration is not fully understood. However, it is believed that this compound can disrupt normal protein synthesis and folding, leading to the accumulation of misfolded proteins and the formation of toxic aggregates.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can induce oxidative stress, disrupt protein synthesis and folding, and cause neuronal cell death. Additionally, this compound has been shown to impair cognitive function and motor coordination in animal models.
Advantages and Limitations for Lab Experiments
One advantage of studying 2-(N-benzyl-2-methoxyacetamido)acetic acid in the lab is that it can be synthesized relatively easily and purified using standard chromatography techniques. Additionally, this compound can be administered to animal models in a controlled manner to investigate its effects on neurodegeneration. However, one limitation of studying this compound is that its effects may not fully reflect the complex pathophysiology of neurodegenerative diseases in humans.
Future Directions
There are several future directions for research on 2-(N-benzyl-2-methoxyacetamido)acetic acid. One area of interest is the development of more specific and sensitive detection methods for this compound in environmental samples. Additionally, further studies are needed to fully understand the mechanism by which this compound induces neurodegeneration and to identify potential therapeutic targets. Finally, studies investigating the potential role of this compound in other neurodegenerative diseases such as amyotrophic lateral sclerosis (ALS) and Huntington's disease are also of interest.
Synthesis Methods
2-(N-benzyl-2-methoxyacetamido)acetic acid can be synthesized through the reaction of benzylamine with 2-methoxyacetyl chloride in the presence of a base such as triethylamine. The resulting product can then be purified using various chromatography techniques such as HPLC.
Scientific Research Applications
2-(N-benzyl-2-methoxyacetamido)acetic acid has been extensively studied for its potential role in the development of neurodegenerative diseases. Studies have shown that this compound can induce the formation of beta-amyloid plaques and tau protein tangles, which are characteristic of Alzheimer's disease. Additionally, this compound has been shown to cause oxidative stress and neuronal cell death in vitro.
properties
IUPAC Name |
2-[benzyl-(2-methoxyacetyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c1-17-9-11(14)13(8-12(15)16)7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOKXPNNONCMQOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N(CC1=CC=CC=C1)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.